Cas no 937012-68-5 (Tert-butyl 4-(4-bromophenyl)sulfonyl-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(4-bromophenyl)sulfonyl-1,4-diazepane-1-carboxylate
• CAS No: 937012-68-5
• MF: C₁₆H₂₃BrN₂O₄S
• MW: 419.333822488785
• CID: 1981243
• PubChem ID: 57415784
• Update Time: 2025-04-21

Tert-butyl 4-(4-bromophenyl)sulfonyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-bromophenyl)sulfonyl-1,4-diazepane-1-carboxylate
• 4-BOC-1-[(4-BROMOBENZENE)SULFONYL]HOMOPIPERAZINE
• 4-Boc-1-[(4-bromobenzene)sulfonyl]-1,4-diazepane
• tert-Butyl 4-(4-bromophenylsulfonyl)-1,4-diazepane-1-carboxylate
• DTXSID00725504
• RWITZYGOTODACS-UHFFFAOYSA-N
• tert-Butyl 4-(4-bromobenzene-1-sulfonyl)-1,4-diazepane-1-carboxylate
• tert-Butyl 4-((4-bromophenyl)sulfonyl)-1,4-diazepane-1-carboxylate
• tert-Butyl4-((4-bromophenyl)sulfonyl)-1,4-diazepane-1-carboxylate
• 937012-68-5
• TERT-BUTYL 4-(4-BROMOBENZENESULFONYL)-1,4-DIAZEPANE-1-CARBOXYLATE
• SCHEMBL14490210
• Tert-butyl 4-(4-bromophenyl)sulfonyl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C16H23BrN2O4S/c1-16(2,3)23-15(20)18-9-4-10-19(12-11-18)24(21,22)14-7-5-13(17)6-8-14/h5-8H,4,9-12H2,1-3H3
• InChI Key： RWITZYGOTODACS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 418.05619Da
• Monoisotopic Mass: 418.05619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų